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Compound of Interest

Compound Name: tert-Butylamine-d9Hydrobromide

Cat. No.: B586317

Disclaimer: A specific Safety Data Sheet (SDS) for tert-Butylamine-d9 Hydrobromide is not
readily available. This guide has been compiled using data from the SDS for the non-
deuterated parent compound, tert-Butylamine, and product safety information for tert-
Butylamine Hydrobromide. The isotopic labeling with deuterium is not expected to significantly
alter the chemical's primary hazards. Researchers must conduct their own risk assessments
and handle the compound with appropriate caution.

This technical guide provides a comprehensive overview of the safety data for tert-Butylamine-
d9 Hydrobromide, designed for researchers, scientists, and professionals in drug development.
The following sections detail the substance's hazards, physical and chemical properties, and
recommended safety protocols.

Section 1: Hazard Identification and GHS
Classification

tert-Butylamine is a highly flammable, corrosive, and toxic substance. The hydrobromide salt,
while a solid, carries the hazards associated with the amine, particularly causing skin and eye
irritation.[1] The parent amine is classified under the Globally Harmonized System (GHS) with
multiple significant hazards.[2][3]

Table 1: GHS Hazard Classification for tert-Butylamine
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Hazard Class Category Hazard Statement
- H225: Highly flammable liquid
Flammable Liquids Category 2
and vapour[2][3]
. H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4 -
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[3]

Skin Corrosion / Irritation

Category 1A

H314: Causes severe skin

burns and eye damage[2][3]

Serious Eye Damage /

Irritation

Category 1

H314: Causes severe skin

burns and eye damage[2][3]

Aquatic Hazard, Long-Term

Category 3

H412: Harmful to aquatic life

with long lasting effects[3]

Source: Compiled from multiple supplier SDS for tert-Butylamine.

The following diagram illustrates the logical workflow for hazard identification and response

based on the GHS pictograms and precautionary statements associated with tert-Butylamine.
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Hazard Identification (GHS Pictograms)

Flame Corrosion Skull & Crosshones

H225: Highly Flammable H314: Causes Severe Burns H301/H331: Toxic

Prevention (P-Statements)

A/ \4 A
P210: Keep away from heat/sparks/flames P273: Avoid release to the environment P280: Wear protective gloves/clothing/eye protection P260: Do not breathe vapours

Response (P-Statements)

P303+P361+P353 P305+P351+P338 P304+P340+P310

| IF ON SKIN: Rinse with water IF IN EYES: Rinse cautiously with water IF INHALED: Move to fresh air, call POISON CENTER
Storage & Disposal

P403+P233: Store in a well-ventilated place. Keep container tightly closed.
P501: Dispose of contents/container to approved waste facility

Click to download full resolution via product page
Caption: GHS Hazard and Response Workflow for tert-Butylamine.

Section 2: Physical and Chemical Properties

The physical state of tert-Butylamine Hydrobromide is a white to off-white crystalline solid,
differing from its parent amine, which is a liquid.[1] This difference in physical state is crucial for
handling and storage considerations.

Table 2: Physical and Chemical Data
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tert-Butylamine

Property tert-Butylamine . Data Source
Hydrobromide

CAS Number 75-64-9 60469-70-7 [11[2]

Molecular Formula CaH11N CsH11N-HBr [1]

Molecular Weight 73.14 g/mol 154.05 g/mol [1]

Appearance Clear liquid White to Almost white [1][2]
powder to crystal

Melting Point -67 to -68 °C 350 °C [11[2]

Boiling Point 46 °C Not available

Density 0.696 g/cm3 (at 25 °C)  Not available

Flash Point -8 °C Not applicable [4]

log Pow 0.4 (at 25 °C) Not available

Section 3: Toxicological and Exposure Data

Toxicological data is primarily available for the parent compound, tert-Butylamine. Animal

experiments indicate that ingestion of less than 40 grams may be fatal or cause serious health

damage.[5] It is corrosive and can cause chemical burns to the skin, eyes, and gastrointestinal

tract.[5] Vapors are irritating to the eyes and respiratory system.[5]

Table 3: Toxicological Data for tert-Butylamine

Parameter Value Species Method
Data not explicitly

LD50, Oral e } i
quantified in results

) Data not explicitly

LC50, Inhalation o - -

quantified in results
o Risk of serious _

Eye Irritation Rabbit (ECHA)
damage to eyes
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Note: Specific quantitative LD50/LC50 values were not available in the searched documents,
but the substance is classified as "Toxic if swallowed" and "Toxic if inhaled".[3][5]

Table 4: Occupational Exposure Limits for tert-Butylamine

Jurisdiction Limit Type Value

(Various) No specific limits established Not available

Note: The provided SDS indicate no specific occupational exposure limits have been
established by regional regulatory bodies.[4]

Section 4: Experimental Protocols

The Safety Data Sheets reviewed do not contain detailed experimental protocols for the
generation of toxicological or physical data. Data points are typically referenced to literature
("lit.") or aggregated databases like those from the European Chemicals Agency (ECHA).
Standardized testing guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD) for toxicity and environmental fate, are the presumed
methodologies. For instance, skin and eye irritation data often originate from OECD Test
Guideline 404 and 405, respectively.

Section 5: Handling, Storage, and First Aid

Proper handling and storage are critical to ensure safety. The following diagram outlines the
workflow for safe handling and emergency first aid response.
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Safe Handling & Storage

Exposure Event

First Aid Measures

Storage:
I

o v e e I‘r,\'ha\anon. Skin Contact Eye Contact: " Ingestion:

- Take off all contaminated clothing immediately - Rinse with w - Do NOT induce vomiting
-Rin

- Move
- If not breathing, - Rem es -
- Call a physi ediatel - Call a physician - Call an ophthalmologist immediately - Call a physician or Poison Control Center immediately

skin with plenty of water/shower Rinse mouth with water

Click to download full resolution via product page

Caption: Safe Handling and First Aid Workflow.

Personal Protective Equipment (PPE): Wear flame-retardant antistatic protective clothing,
chemical-resistant gloves (e.g., Butyl rubber), and safety glasses with side-shields or goggles.
A respirator is required if vapors or aerosols are generated.

Spill Response: In case of a spill, remove all ignition sources and evacuate the area.[2] Use
spark-proof tools and explosion-proof equipment.[2] Absorb the spill with inert material and
place it in a suitable, closed container for disposal.[2] Ensure adequate ventilation. Do not let
the chemical enter drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. alternative-energy.alfa-chemistry.com [alternative-energy.alfa-chemistry.com]

¢ 2. chemicalbook.com [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b586317?utm_src=pdf-body-img
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.benchchem.com/product/b586317?utm_src=pdf-custom-synthesis
https://alternative-energy.alfa-chemistry.com/product/tert-butylamine-hydrobromide-cas-60469-70-7-332011.html
https://www.chemicalbook.com/msds/tert-butylamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. cdhfinechemical.com [cdhfinechemical.com]

4. fishersci.com [fishersci.com]

5. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Navigating the Safety Profile of tert-Butylamine-d9
Hydrobromide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586317#safety-data-sheet-sds-for-tert-butylamine-
d9-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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